Cas no 2228994-85-0 (1-ethoxy-2-(1-ethynylcyclopropyl)benzene)

• Product Name: 1-ethoxy-2-(1-ethynylcyclopropyl)benzene
• CAS No: 2228994-85-0
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 5849470
• PubChem ID: 165693463
• Update Time: 2025-05-22

1-ethoxy-2-(1-ethynylcyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-2-(1-ethynylcyclopropyl)benzene
• 2228994-85-0
• EN300-1790797

• Inchi： 1S/C13H14O/c1-3-13(9-10-13)11-7-5-6-8-12(11)14-4-2/h1,5-8H,4,9-10H2,2H3
• InChI Key： DRXRULNIDXXJGN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1(C#C)CC1

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-ethoxy-2-(1-ethynylcyclopropyl)benzene

Recent Advances in the Study of 1-Ethoxy-2-(1-ethynylcyclopropyl)benzene (CAS: 2228994-85-0): A Promising Compound in Chemical Biology and Drug Discovery

The compound 1-ethoxy-2-(1-ethynylcyclopropyl)benzene (CAS: 2228994-85-0) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This structurally unique benzene derivative, featuring an ethoxy group and an ethynylcyclopropyl moiety, has demonstrated intriguing properties in various biochemical applications. Recent studies have focused on its potential as a building block for more complex pharmacophores and its direct biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a versatile intermediate in the synthesis of novel kinase inhibitors. The researchers utilized 1-ethoxy-2-(1-ethynylcyclopropyl)benzene as a key precursor in developing selective JAK2 inhibitors, demonstrating its utility in constructing conformationally constrained scaffolds. The cyclopropyl group in particular was found to enhance metabolic stability while maintaining target binding affinity, addressing a common challenge in kinase inhibitor development.

In the field of chemical biology, researchers at Scripps Research Institute reported in ACS Chemical Biology (2024) the use of this compound as a photoaffinity labeling probe. The ethynyl group serves as an effective handle for click chemistry modifications, while the cyclopropane ring provides structural rigidity that improves labeling specificity. This application takes advantage of the compound's unique photochemical properties, which enable efficient crosslinking with target proteins upon UV irradiation.

From a drug metabolism perspective, recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) have characterized the metabolic fate of 2228994-85-0. The compound shows favorable metabolic stability in human liver microsomes, with primary metabolic pathways involving oxidation of the ethynyl group and O-deethylation. These properties suggest potential for further development as a drug candidate scaffold with optimized pharmacokinetic profiles.

The compound has also found applications in materials science for biomedical applications. A Nature Materials publication (2023) described its incorporation into conjugated polymers for biosensing applications. The electronic properties imparted by the ethynylcyclopropyl group enable sensitive detection of biological analytes, while the ethoxy group provides solubility in aqueous systems - a rare combination that makes this compound particularly valuable for diagnostic applications.

Ongoing research is exploring the therapeutic potential of derivatives of 1-ethoxy-2-(1-ethynylcyclopropyl)benzene in neurological disorders. Preliminary results from animal models (presented at the 2024 ACS National Meeting) suggest that certain analogs show promise as modulators of sigma receptors, with potential applications in neuropathic pain and neurodegenerative diseases. The unique three-dimensional structure of the molecule appears to be crucial for this activity.

In conclusion, 1-ethoxy-2-(1-ethynylcyclopropyl)benzene (2228994-85-0) represents a multifaceted compound with growing importance across chemical biology and pharmaceutical research. Its structural features enable diverse applications ranging from medicinal chemistry to biomaterials, while ongoing studies continue to uncover new potential uses. The compound's versatility and favorable physicochemical properties suggest it will remain an important tool and target for future research in these fields.